Cas no 57536-11-5 (2-Hydroxy-3,5-dimethylbenzamide)

• Product Name: 2-Hydroxy-3,5-dimethylbenzamide
• CAS No: 57536-11-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5006400
• Update Time: 2025-06-13

2-Hydroxy-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,5-dimethylbenzamide
• 3,5-Dimethyl-2-hydroxybenzamide
• 2-Hydroxy-3,5-dimethylbenzamide

• Inchi： 1S/C9H11NO2/c1-5-3-6(2)8(11)7(4-5)9(10)12/h3-4,11H,1-2H3,(H2,10,12)
• InChI Key： QDVWFBRPHCXKEB-UHFFFAOYSA-N
• SMILES： OC1C(C(N)=O)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-3,5-dimethylbenzamide

Introduction to 2-Hydroxy-3,5-dimethylbenzamide (CAS No. 57536-11-5)

2-Hydroxy-3,5-dimethylbenzamide, with the chemical formula C₉H₁₁NO₂, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amides derived from benzoic acid, characterized by its hydroxyl and methyl substituents at specific positions on the aromatic ring. The unique structural features of 2-Hydroxy-3,5-dimethylbenzamide make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-Hydroxy-3,5-dimethylbenzamide consists of a benzene ring substituted with two methyl groups at the 3rd and 5th positions, a hydroxyl group at the 2nd position, and an amide functional group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of both hydroxyl and amide groups allows for further functionalization, making it a useful building block in drug discovery and material science.

In recent years, 2-Hydroxy-3,5-dimethylbenzamide has been studied for its potential pharmacological properties. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic development. Specifically, studies have explored its interaction with enzymes involved in inflammatory pathways, such as COX-2 and LOX. The hydroxyl group at the 2-position can engage in hydrogen bonding interactions, while the amide group can participate in dipole-dipole interactions, enhancing binding affinity to biological targets.

One of the most intriguing aspects of 2-Hydroxy-3,5-dimethylbenzamide is its potential role in modulating cellular signaling pathways. Research has indicated that compounds with similar structural motifs may influence the activity of kinases and other signaling proteins. For instance, modifications to the aromatic ring or the amide group can alter the compound's ability to interact with specific proteins, thereby affecting downstream signaling events. This makes 2-Hydroxy-3,5-dimethylbenzamide a valuable scaffold for designing novel inhibitors or activators of cellular processes.

The synthesis of 2-Hydroxy-3,5-dimethylbenzamide typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of 3,5-dimethoxybenzoic acid with ammonia or an amine derivative under controlled conditions. Alternatively, direct functionalization of methyl-substituted benzoic acids using hydroxylating agents followed by amidation can yield the desired product. The choice of synthetic pathway depends on factors such as yield efficiency, purity requirements, and scalability considerations.

In terms of applications, 2-Hydroxy-3,5-dimethylbenzamide has shown promise in both academic research and industrial settings. In academic laboratories, it serves as a model compound for studying enzyme mechanisms and developing new synthetic methodologies. Industrial applications include its use as an intermediate in the production of specialty chemicals and fine chemicals. The compound's stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation.

The pharmacokinetic properties of 2-Hydroxy-3,5-dimethylbenzamide are also subjects of interest. Studies have examined its solubility, metabolic stability, and distribution within biological systems. These properties are critical for determining its suitability as a drug candidate. For example, poor solubility may limit oral bioavailability, while rapid metabolism could reduce its therapeutic window. Understanding these parameters helps in optimizing formulations and dosing regimens for potential clinical use.

Recent advancements in computational chemistry have further enhanced the study of 2-Hydroxy-3,5-dimethylbenzamide. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions can guide experimental design and accelerate the discovery process. Additionally, virtual screening methods have been employed to identify derivatives of 2-Hydroxy-3,5-dimethylbenzamide with improved pharmacological properties.

The environmental impact of synthesizing and using 2-Hydroxy-3,5-dimethylbenzamide is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices include using biocatalysts or renewable feedstocks in the synthesis process. These approaches align with broader goals in green chemistry to promote environmentally friendly chemical manufacturing.

In conclusion,2-Hydroxy-3,5-dimethylbenzamide (CAS No. 57536-11-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse biological interactions and synthetic modifications, making it a valuable tool for drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and chemistry.